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Compound of Interest

Compound Name: 4-(oxan-4-ylmethoxy)piperidine

CAS No.: 933701-53-2

Cat. No.: B1428115

Get Quote

Executive Summary: The "Magic Oxygen" Effect
In modern drug discovery, the Piperidine-Oxane (specifically Piperidine-Tetrahydropyran)

scaffold has emerged as a critical bioisostere for the traditional piperidine-cyclohexane or

biphenyl motifs. While the piperidine ring provides a basic center for receptor interaction (often

forming a salt bridge with Asp/Glu residues), the incorporation of the oxane (tetrahydropyran)

ring offers a strategic solution to the "molecular obesity" crisis in medicinal chemistry.

By replacing a methylene (-CH2-) with an ethereal oxygen (-O-) in a lipophilic ring, developers

achieve three critical optimizations:

LogD Reduction: Lowers lipophilicity by ~1.0–1.5 log units, improving solubility and reducing

phospholipidosis risk.

Metabolic Blocking: The oxygen atom blocks oxidative metabolism (CYP450) at that position,

extending half-life (

).
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hERG Mitigation: Reduces the propensity for hERG channel trapping by lowering the overall

lipophilicity of the basic amine tail.

This guide reviews the clinical performance of this scaffold, focusing on GPR119 agonists

(Type 2 Diabetes) and emerging Nav1.7 inhibitors (Pain/Neuropathy).

Clinical Landscape: Comparative Analysis
The following table contrasts the performance of key clinical candidates utilizing the piperidine-

oxane (or closely related spiro-oxane) architecture.

Feature
DS-8500a (Daiichi
Sankyo)

GSK1292263

(GlaxoSmithKline)
MBX-2982

(Metabolex/Sanofi)

Target GPR119 Agonist GPR119 Agonist GPR119 Agonist

Scaffold Class
Piperidine-

Carbamate-Oxane

Piperidine-Ether-

Pyridine

Piperidine-Tetrazole

(Comparator)

Clinical Status Phase II (Completed) Phase II (Completed)
Phase II

(Discontinued)

Key Outcome

Significant HbA1c

reduction (-0.44%);

No Tachyphylaxis.

Poor efficacy in

T2DM; Tachyphylaxis

observed.

Tachyphylaxis; Limited

efficacy.

Metabolic Stability
High (Oxane blocks

metabolism)
Moderate Moderate

Safety Profile
Well tolerated; Low

hypoglycemia risk.

GI side effects; PYY

elevation.

Safety concerns

noted.

Technical Insight: Why DS-8500a Succeeded Where
Others Failed
The failure of early GPR119 agonists (like MBX-2982) was often attributed to tachyphylaxis

(desensitization of the receptor) and poor physicochemical properties leading to off-target

effects.
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DS-8500a utilizes a rigidified structure where the piperidine is linked to a lipophilic tail via a

carbamate, but crucially, it balances this with polar motifs.

GSK1292263 demonstrated that while the scaffold could stimulate gut hormones (GLP-1,

PYY), it failed to translate into robust glucose lowering in humans, highlighting the

importance of Ligand Efficiency (LE) which the oxane ring helps optimize.

Mechanistic & Structural Logic
The Pharmacophore Argument
The piperidine-oxane scaffold is not merely a linker; it is a privileged structure for GPCR Class

A targets.

The Piperidine: Acts as the "warhead" anchor. In GPR119, the basic nitrogen interacts with

the orthosteric site.

The Oxane (Tetrahydropyran): Acts as the "hydrophobic tail" replacement. Unlike a phenyl

ring (which is flat and highly lipophilic) or a cyclohexane (which is lipophilic and metabolically

labile), the oxane ring maintains the chair conformation (3D shape) of cyclohexane but

introduces polarity.

Visualization: GPR119 Signaling Pathway
The following diagram illustrates the downstream effects of the Piperidine-Oxane agonist

binding to GPR119, leading to insulin secretion.
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Figure 1: Mechanism of Action for GPR119 Agonists.[1][2] The scaffold ensures selective

binding, triggering the cAMP/PKA cascade specifically in pancreatic beta-cells.
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As a Senior Scientist, I recommend the following validated workflows for synthesizing and

testing these scaffolds.

Synthesis: Reductive Amination Strategy
This is the industry-standard method for linking the piperidine core to the oxane ring (4-

formyltetrahydropyran).

Reagents:

Amine: 4-substituted piperidine (e.g., piperidine-4-carbamate).

Aldehyde: Tetrahydro-2H-pyran-4-carbaldehyde.

Reducing Agent: Sodium triacetoxyborohydride (STAB).

Solvent: Dichloroethane (DCE) or DCM.

Step-by-Step Protocol:

Activation: Dissolve 1.0 eq of the piperidine derivative and 1.1 eq of the oxane-aldehyde in

dry DCE under

atmosphere.

Imine Formation: Add catalytic acetic acid (AcOH, 0.1 eq) to accelerate imine formation. Stir

at Room Temperature (RT) for 1 hour.

Reduction: Cool to 0°C. Add STAB (1.5 eq) portion-wise. The mild nature of STAB prevents

reduction of the aldehyde before imine formation.

Quench: Stir overnight at RT. Quench with saturated

.

Extraction: Extract with DCM (3x). Wash organic layer with brine.

Purification: The basic nitrogen allows for easy purification via SCX-2 (Strong Cation

Exchange) cartridges. Load, wash with MeOH, elute with
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in MeOH.

In Vitro Validation: cAMP Hunter™ Assay
To verify the efficacy of the scaffold (as seen in the DS-8500a trials), use a cell-based cAMP

accumulation assay.

Protocol Logic:

Cell Line: CHO-K1 cells overexpressing human GPR119 (Gαs coupled).

Seeding: 10,000 cells/well in 384-well white plates. Incubate 24h.

Agonist Addition: Prepare serial dilutions of the Piperidine-Oxane compound in assay buffer

(HBSS + IBMX to inhibit PDE). Add to cells.

Incubation: 30 minutes at 37°C. (Critical: Short time prevents receptor desensitization

artifacts).

Detection: Add Eu-cAMP tracer and ULight-anti-cAMP antibody (TR-FRET reagents).

Readout: Measure FRET signal on EnVision plate reader (Excitation 320nm, Emission

615/665nm).

Analysis: Plot signal vs. log[concentration]. Calculate

and

relative to a reference standard (e.g., MBX-2982).

Emerging Applications: The Spiro-Connection
Beyond GPR119, the Spiro[piperidine-4,4'-tetrahydropyran] scaffold is gaining traction in

infectious disease and pain management.

MmpL3 Inhibitors (Tuberculosis): GSK has identified spiro-piperidine-oxane analogues that

target the MmpL3 transporter in Mycobacterium tuberculosis. The spiro-fusion restricts

conformational flexibility, improving binding affinity to the transporter channel.
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Nav1.7 Inhibitors: While sulfonamides (like PF-05089771) dominate, spiro-ether scaffolds

are being explored to improve the CNS penetration and selectivity over Nav1.5 (cardiac

channel).

Visualization: Synthesis Logic of Spiro-Scaffolds
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Figure 2: General synthetic pathway for accessing the rigid spiro-piperidine-oxane core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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